Cas no 2137547-85-2 (4-bromo-5-hydroxy-N,1-dimethyl-1H-pyrazole-3-carboxamide)

• Product Name: 4-bromo-5-hydroxy-N,1-dimethyl-1H-pyrazole-3-carboxamide
• CAS No: 2137547-85-2
• MF: C₆H₈BrN₃O₂
• MW: 234.050620079041
• CID: 5858295
• PubChem ID: 165466176
• Update Time: 2025-11-01

4-bromo-5-hydroxy-N,1-dimethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-767146
• 4-bromo-5-hydroxy-N,1-dimethyl-1H-pyrazole-3-carboxamide
• 2137547-85-2

• Inchi： 1S/C6H8BrN3O2/c1-8-5(11)4-3(7)6(12)10(2)9-4/h9H,1-2H3,(H,8,11)
• InChI Key： LDUVFGZVARPERG-UHFFFAOYSA-N
• SMILES： BrC1C(N(C)NC=1C(NC)=O)=O

Computed Properties

• Exact Mass: 232.97999g/mol
• Monoisotopic Mass: 232.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.4Ų

Additional information on 4-bromo-5-hydroxy-N,1-dimethyl-1H-pyrazole-3-carboxamide

Comprehensive Overview of 4-bromo-5-hydroxy-N,1-dimethyl-1H-pyrazole-3-carboxamide (CAS No. 2137547-85-2)

4-bromo-5-hydroxy-N,1-dimethyl-1H-pyrazole-3-carboxamide (CAS No. 2137547-85-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazole derivative features a bromine substitution at the 4-position and a hydroxy group at the 5-position, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

The compound’s molecular framework, characterized by the N,1-dimethyl-1H-pyrazole-3-carboxamide core, offers excellent opportunities for structure-activity relationship (SAR) studies. Its brominated moiety enhances reactivity, enabling selective modifications for targeted applications. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research, as well as its utility in designing herbicides with lower environmental impact—a key concern for modern agrochemicals.

In the context of green chemistry, 4-bromo-5-hydroxy-N,1-dimethyl-1H-pyrazole-3-carboxamide is being explored for its compatibility with catalytic processes and biodegradable formulations. This aligns with the growing demand for eco-friendly alternatives in industrial chemistry. Additionally, its carboxamide group provides hydrogen-bonding capabilities, which are critical for interactions in enzyme inhibition and molecular recognition—topics frequently searched in academic and industrial forums.

From a synthetic perspective, the compound’s CAS No. 2137547-85-2 serves as a unique identifier for procurement and regulatory compliance. Laboratories focusing on high-throughput screening (HTS) often prioritize such well-defined intermediates to streamline lead optimization workflows. Its stability under standard storage conditions further enhances its practicality for medicinal chemistry projects.

Emerging trends in AI-driven drug design have also spotlighted pyrazole-based compounds like this one. Computational models frequently use such structures to predict bioactivity and ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). This intersection of cheminformatics and experimental chemistry underscores the compound’s relevance in cutting-edge research.

In summary, 4-bromo-5-hydroxy-N,1-dimethyl-1H-pyrazole-3-carboxamide (CAS No. 2137547-85-2) represents a multifaceted tool for researchers tackling challenges in life sciences and material innovation. Its structural features and adaptability make it a valuable asset for advancing both therapeutic and agrochemical solutions, while its alignment with sustainability goals ensures its continued prominence in scientific discourse.